4-Butyl-3-methylfuran-2(5H)-one

• CAS No.: 32774-36-0
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 3-butyl-4-methyl-2H-furan-5-one
• InChI: InChI=1S/C9H14O2/c1-3-4-5-8-6-11-9(10)7(8)2/h3-6H2,1-2H3
• InChI Key: HJSIOLBVYYOCRF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C(=O)OC1)C

Description

4-Butyl-3-methylfuran-2(5H)-one is a γ-lactone derivative belonging to the furanone family, characterized by a five-membered lactone ring with substituents at the 3- and 4-positions. Furan-2(5H)-ones are widely studied for their roles in pharmaceuticals, agrochemicals, and organic synthesis due to their reactivity and biological activity .

Comparison with Similar Compounds

Structural Features and Physicochemical Properties

Key structural analogs and their properties are summarized below:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Applications/Properties	References
4-Butyl-3-methylfuran-2(5H)-one	Butyl (C4), Methyl (C3)	C₉H₁₄O₂	154.21*	Synthetic intermediate, potential bioactivity	N/A
4-Methoxy-3-phenylfuran-2(5H)-one	Methoxy (C4), Phenyl (C3)	C₁₁H₁₀O₃	190.199	Organic synthesis, flavor chemistry
Rofecoxib (Vioxx®)	4'-Methylsulfonylphenyl (C4), Phenyl (C3)	C₁₇H₁₄O₄S	314.35	COX-2 inhibitor (anti-inflammatory)
5-(4-Bromophenyl)furan-2(3H)-one	4-Bromophenyl (C5)	C₁₀H₇BrO₂	247.07	Anticancer, antimicrobial agents
4-(1H-Indol-3-yl)-5-(4-methoxyphenyl)furan-2(5H)-one	Indol-3-yl (C4), 4-Methoxyphenyl (C5)	C₁₉H₁₅NO₃	305.33	Antifungal, antitumor activity

*Calculated based on molecular formula.

Key Observations :

• Electronic Effects : Electron-withdrawing groups (e.g., bromophenyl in ) increase electrophilicity of the lactone ring, enhancing reactivity in nucleophilic addition reactions.